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Compound of Interest

Compound Name:
1-Methyl-4-

oxocyclohexanecarboxylic acid

Cat. No.: B1344273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and key data for 1-Methyl-4-oxocyclohexanecarboxylic acid, a molecule of interest in

organic synthesis and medicinal chemistry.

Chemical Structure and Identifiers
1-Methyl-4-oxocyclohexanecarboxylic acid is a derivative of cyclohexanecarboxylic acid

featuring a methyl group at the 1-position and a ketone at the 4-position. This substitution

pattern provides a unique chemical scaffold for further functionalization.

Below is a table summarizing the key chemical identifiers for this compound.
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Identifier Value

IUPAC Name 1-methyl-4-oxocyclohexane-1-carboxylic acid[1]

CAS Number 24463-41-0[1][2][3]

Molecular Formula C₈H₁₂O₃[3]

Molecular Weight 156.18 g/mol [3]

SMILES O=C1CCC(CC1)(C)C(=O)O

InChI Key YRFRXDSPVDAITF-UHFFFAOYSA-N[1]

A 2D representation of the chemical structure is provided in the diagram below.

2D Structure of 1-Methyl-4-oxocyclohexanecarboxylic acid

Physicochemical Properties
A summary of the available physicochemical data for 1-Methyl-4-oxocyclohexanecarboxylic
acid is presented in the table below. It should be noted that experimental data for properties

such as boiling point, pKa, and solubility are not readily available in the public domain. The

provided LogP and PSA values are predicted.

Property Value Source

Melting Point 79-81 °C [1]

LogP (Predicted) 1.2204 [4]

Polar Surface Area (Predicted) 54.37 Å² [4]

Synthesis
A definitive, detailed experimental protocol for the synthesis of 1-Methyl-4-
oxocyclohexanecarboxylic acid (CAS 24463-41-0) is not extensively documented in readily

accessible literature. However, a plausible synthetic route can be inferred from known organic

chemistry transformations. A potential pathway is outlined in the diagram below. This proposed

synthesis starts from a known precursor and involves a key hydrolysis step.
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4-(Ethoxymethylidene)-1-methyl-cyclohexanecarboxylic acid ethyl ester 1-Methyl-4-oxocyclohexanecarboxylic acid ethyl ester

 Ozonolysis or
other oxidative cleavage 1-Methyl-4-oxocyclohexanecarboxylic acid

 Acid or Base
catalyzed hydrolysis 

Click to download full resolution via product page

Proposed Synthesis Pathway

Note: This is a theoretical pathway and would require experimental validation and optimization.

Spectroscopic Data
At present, publicly available, experimentally determined spectroscopic data (¹H NMR, ¹³C

NMR, IR, Mass Spectrometry) specifically for 1-Methyl-4-oxocyclohexanecarboxylic acid
(CAS 24463-41-0) is limited. Researchers are advised to acquire their own analytical data upon

synthesis or acquisition of this compound for unambiguous identification and characterization.

Predicted NMR spectra may be available through specialized chemical software and

databases.

Safety Information
Based on available safety data sheets, 1-Methyl-4-oxocyclohexanecarboxylic acid is

classified with the following hazards:

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1]

Signal Word: Warning.[1]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,

P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.[1]

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)

such as gloves, safety glasses, and a lab coat, should be strictly followed when handling this

compound. Work should be conducted in a well-ventilated fume hood.

Experimental Protocols
As previously mentioned, detailed and verified experimental protocols for the synthesis and

analysis of 1-Methyl-4-oxocyclohexanecarboxylic acid are not widely published.
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Researchers in need of this compound may need to develop a synthetic route based on

established methodologies for similar structures, such as those involving the functionalization

of cyclohexanone or cyclohexanecarboxylic acid derivatives. Careful monitoring and

characterization at each step would be essential.

The following diagram outlines a general workflow that could be adapted for the synthesis and

purification of this compound.

Starting Material:
4-(Ethoxymethylidene)-1-methyl-

cyclohexanecarboxylic acid ethyl ester

Reaction:
Oxidative Cleavage

Aqueous Workup and Extraction

Hydrolysis of Ester

Purification:
Crystallization or Chromatography

Characterization:
NMR, IR, MS, Melting Point

Final Product:
1-Methyl-4-oxocyclohexanecarboxylic acid

Click to download full resolution via product page

General Experimental Workflow
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This guide serves as a foundational resource for professionals working with 1-Methyl-4-
oxocyclohexanecarboxylic acid. Further experimental investigation is encouraged to expand

upon the available data for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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